Cas no 259683-21-1 (6-phenylsulfanylpyridine-3-carbonitrile)

• Product Name: 6-phenylsulfanylpyridine-3-carbonitrile
• CAS No: 259683-21-1
• MF: C₁₂H₈N₂S
• MW: 212.270320892334
• CID: 1428179
• PubChem ID: 2737173
• Update Time: 2025-04-20

6-phenylsulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-phenylsulfanylpyridine-3-carbonitrile
• 2-(Phenylthio)pyridine-5-carbonitrile
• Maybridge3_006380
• AC1MC6W4
• CTK4F6848
• MolPort-001-757-106
• HMS1449B22
• SEW05586
• 6-(PHENYLTHIO)NICOTINONITRILE
• CCG-245220
• SCHEMBL18795836
• DTXSID90371892
• DB-368926
• 3-Pyridinecarbonitrile, 6-(phenylthio)-
• AKOS000213547
• IDI1_017767
• 259683-21-1

• Inchi： 1S/C12H8N2S/c13-8-10-6-7-12(14-9-10)15-11-4-2-1-3-5-11/h1-7,9H
• InChI Key： JSDVHTWWMQBBRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.04081944g/mol
• Monoisotopic Mass: 212.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62Ų